Cas no 854059-89-5 (6-Methylbenzo[d]thiazole-2-carbaldehyde)

• Product Name: 6-Methylbenzo[d]thiazole-2-carbaldehyde
• CAS No: 854059-89-5
• MF: C₉H₇NOS
• MW: 177.222980737686
• CID: 850157
• Update Time: 2025-10-29

6-Methylbenzo[d]thiazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolecarboxaldehyde, 6-methyl-
• 6-methylbenzo[d]thiazole-2-carbaldehyde
• 6-Methylbenzo[d]thiazole-2-carbaldehyde

• Inchi： 1S/C9H7NOS/c1-6-2-3-7-8(4-6)12-9(5-11)10-7/h2-5H,1H3
• InChI Key： XSPBUMIUKNGTGF-UHFFFAOYSA-N
• SMILES： S1C(C=O)=NC2C=CC(C)=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• Topological Polar Surface Area: 58.2

Additional information on 6-Methylbenzo[d]thiazole-2-carbaldehyde

Introduction to 6-Methylbenzo[d]thiazole-2-carbaldehyde (CAS No. 854059-89-5)

6-Methylbenzo[d]thiazole-2-carbaldehyde, identified by its Chemical Abstracts Service (CAS) number 854059-89-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzo[d]thiazole scaffold, a structural motif widely recognized for its biological activity and potential therapeutic applications. The presence of a formyl group at the 2-position and a methyl substituent at the 6-position of the benzo[d]thiazole core enhances its chemical reactivity and functional versatility, making it a valuable intermediate in the synthesis of biologically active molecules.

The benzo[d]thiazole core is a fused bicyclic system consisting of a benzene ring and a thiazole ring, with sulfur and nitrogen atoms incorporated into the structure. This unique arrangement imparts distinct electronic and steric properties to the molecule, influencing its interactions with biological targets. The formyl group (aldehyde functionality) at the 2-position of 6-Methylbenzo[d]thiazole-2-carbaldehyde serves as a reactive handle for further chemical modifications, enabling the synthesis of more complex derivatives through condensation, oxidation, or reduction reactions.

6-Methylbenzo[d]thiazole-2-carbaldehyde has been explored in various pharmacological contexts due to its structural features. One of the most compelling areas of research involves its potential as an intermediate in the development of antimicrobial agents. Recent studies have highlighted the benzo[d]thiazole scaffold's efficacy against Gram-positive bacteria, with modifications at key positions enhancing activity against drug-resistant strains. The formyl group in 6-Methylbenzo[d]thiazole-2-carbaldehyde allows for facile derivatization into Schiff bases or heterocyclic compounds that exhibit potent antibacterial properties.

In addition to antimicrobial applications, 6-Methylbenzo[d]thiazole-2-carbaldehyde has been investigated for its role in anticancer research. The benzo[d]thiazole moiety is known to interact with biological macromolecules such as proteins and DNA, potentially disrupting cancer cell proliferation. Preclinical studies have demonstrated that derivatives of benzo[d]thiazole can induce apoptosis in certain cancer cell lines by inhibiting key signaling pathways involved in tumor growth. The aldehyde functionality in 6-Methylbenzo[d]thiazole-2-carbaldehyde provides a scaffold for designing molecules that can selectively target cancer-specific enzymes or receptors.

The synthesis of 6-Methylbenzo[d]thiazole-2-carbaldehyde typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route includes the condensation of 2-amino-thiophene-3-carboxylic acid derivatives with appropriate aldehydes or ketones under basic conditions, followed by cyclization to form the benzo[d]thiazole core. The introduction of the methyl group at the 6-position can be achieved through Friedel-Crafts alkylation or other suitable electrophilic aromatic substitution reactions. The final step involves formylation at the 2-position, which can be accomplished using reagents such as Vilsmeier-Haack reagent or phosphorus oxychloride.

The chemical reactivity of 6-Methylbenzo[d]thiazole-2-carbaldehyde makes it a versatile building block for drug discovery efforts. Its ability to undergo nucleophilic addition reactions allows for the facile introduction of diverse functional groups, enabling the creation of libraries of compounds for high-throughput screening. Researchers have leveraged this property to develop novel heterocyclic compounds with enhanced pharmacological profiles, including improved solubility, bioavailability, and target specificity.

Recent advances in computational chemistry have further accelerated the exploration of 6-Methylbenzo[d]thiazole-2-carbaldehyde derivatives. Molecular modeling techniques such as docking simulations and quantum mechanical calculations have been employed to predict binding affinities and interactions with biological targets. These computational approaches have guided experimental design, allowing researchers to optimize synthetic routes and identify promising lead compounds more efficiently.

The pharmaceutical industry has shown particular interest in 6-Methylbenzo[d]thiazole-2-carbaldehyde due to its potential as a precursor for next-generation therapeutics. Companies are actively engaged in synthesizing and evaluating derivatives for their efficacy against various diseases, including infectious disorders and chronic conditions. Collaborative efforts between academic institutions and pharmaceutical firms have led to innovative strategies for incorporating this compound into drug candidates with improved therapeutic outcomes.

In conclusion, 6-Methylbenzo[d]thiazole-2-carbaldehyde (CAS No. 854059-89-5) represents a structurally intriguing and pharmacologically relevant compound. Its unique combination of functional groups and scaffold properties makes it an invaluable tool in medicinal chemistry research. As our understanding of biological systems continues to evolve, compounds like 6-Methylbenzo[d]thiazole-2-carbaldehyde will undoubtedly play a crucial role in shaping future therapeutic interventions.